![molecular formula C13H18N2O3S B4646662 ethyl 4-({[(3-hydroxypropyl)amino]carbonothioyl}amino)benzoate](/img/structure/B4646662.png)
ethyl 4-({[(3-hydroxypropyl)amino]carbonothioyl}amino)benzoate
Overview
Description
Ethyl 4-({[(3-hydroxypropyl)amino]carbonothioyl}amino)benzoate, also known as EHPC, is a synthetic compound that has shown potential in various scientific research applications. EHPC belongs to the class of thioamides and has been synthesized using a multi-step process.
Mechanism of Action
Ethyl 4-({[(3-hydroxypropyl)amino]carbonothioyl}amino)benzoate has been found to inhibit the activity of the enzyme carbonic anhydrase IX (CA IX). CA IX is overexpressed in various cancer cells and is responsible for the acidification of the tumor microenvironment. By inhibiting the activity of CA IX, this compound can prevent the acidification of the tumor microenvironment, which in turn can inhibit the growth of cancer cells.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. This compound has been shown to inhibit the activity of CA IX, which can prevent the acidification of the tumor microenvironment. Additionally, this compound has been found to inhibit the aggregation of amyloid-beta peptides, which are responsible for the development of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
Ethyl 4-({[(3-hydroxypropyl)amino]carbonothioyl}amino)benzoate has several advantages for lab experiments. This compound is a synthetic compound that can be easily synthesized in the laboratory. Additionally, this compound has been found to have high stability, which makes it suitable for long-term experiments. However, this compound has some limitations for lab experiments. This compound is a relatively new compound, and its mechanism of action is not fully understood. Additionally, this compound can be toxic at high concentrations, which can limit its use in some experiments.
Future Directions
There are several future directions for ethyl 4-({[(3-hydroxypropyl)amino]carbonothioyl}amino)benzoate research. One of the significant future directions is to investigate the potential of this compound in the treatment of various cancers. Additionally, further research is needed to understand the mechanism of action of this compound fully. Finally, future studies should focus on the development of this compound analogs that can be more effective and less toxic than this compound.
Conclusion:
This compound is a synthetic compound that has shown potential in various scientific research applications. This compound has been found to inhibit the growth of cancer cells and prevent the aggregation of amyloid-beta peptides. This compound has several advantages for lab experiments, but it also has some limitations. Future research should focus on investigating the potential of this compound in the treatment of various cancers, understanding its mechanism of action, and developing this compound analogs that can be more effective and less toxic.
Scientific Research Applications
Ethyl 4-({[(3-hydroxypropyl)amino]carbonothioyl}amino)benzoate has been found to have various scientific research applications. One of the significant applications of this compound is in the field of cancer research. This compound has been shown to inhibit the growth of cancer cells by inducing apoptosis, which is the programmed cell death of cancer cells. Additionally, this compound has been found to have potential in the treatment of Alzheimer's disease. This compound has been shown to inhibit the aggregation of amyloid-beta peptides, which are responsible for the development of Alzheimer's disease.
Properties
IUPAC Name |
ethyl 4-(3-hydroxypropylcarbamothioylamino)benzoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O3S/c1-2-18-12(17)10-4-6-11(7-5-10)15-13(19)14-8-3-9-16/h4-7,16H,2-3,8-9H2,1H3,(H2,14,15,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BWXSILSVPXFKOG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)NC(=S)NCCCO | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.36 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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